Cas no 211914-51-1 (Dabigatran)
Dabigatran (bibr 953), an oral anticoagulant, is a reversible, competitive direct thrombin inhibitor with a Ki of 4.5 nm Dabigatran (bibr 953) also inhibited thrombin induced platelet aggregation (IC50 = 10 nm)
Dabigatran structure
Dabigatran Properties
Names and Identifiers
-
- 3-[[2-[[(4-carbamimidoylphenyl)amino]methyl]-1-methyl-benzoimidazole-5-carbonyl]-pyridin-2-yl-amino]propanoic acid
- BIB-953
- BIBR 953
- Dabigatran
- BIBR 953ZW
- BIBR 953(Dabigatran)
- Dabigatran (BIBR 953)
- Dabigatran Etexilate Mesilate
- BIBR 953 (Dabigatran, Pradaxa)
- 3-[[2-[[(4-carbaMiMidoylphenyl)aMino]Methyl]-1-Met
- N- (2-{ (4-carbaMiMidoylphenyl)aMino Methyl}-1-Met
- 3-[[2-[(4-carbamimidoylanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
- β-Alanine, N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-
- N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-Alanine
- BIBR 953,Dabigatran,BIBR953
- BIBR-953
- UNII-I0VM4M70GC
- 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoic acid
- 2,6-Bis[(R)-4-phenyloxazolin-2-yl]pyridine
- I0VM4M70GC
- NS00076319
- YBSJFWOBGCMAKL-UHFFFAOYSA-N
- 3-({2-[(4-Carbamimidoyl-phenylamino)-methyl]-1-methyl-1H-benzoimidazole-5-carbonyl}-pyridin-2-yl-amino)-propionic acid
- PB38204
- 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoicacid
- 211914-51-1
- BDBM50112086
- N-[(2-{[(4-Carbamimidoylphenyl)amino]methyl}-1-Methyl-1h-Benzimidazol-5-Yl)carbonyl]-N-Pyridin-2-Yl-Beta-Alanine
- BIBR-953ZW
- AB01274802_02
- BIBR 953; BIBR 953ZW; Dabigatran; N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-beta-Alanine; N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-beta-alanine
- SCHEMBL3573
- Dabigatran (USAN/INN)
- BIBR-953-ZW
- HSDB 8062
- GTPL6380
- CS-1399
- EN300-7418742
- BIBR 953 ZW
- 1-Methyl-2-[N-(4-amidinophenyl)-aminomethyl]-benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-hydroxycarbonylethyl)-amide
- 3-[[[2-[(4-carbamimidoylanilino)methyl]-1-methyl-5-benzimidazolyl]-oxomethyl]-(2-pyridinyl)amino]propanoic acid
- 1-Methyl-2-[N-(4-amidinophenyl)aminomethyl]benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-hydroxycarbonylethyl)amide
- Dabigatran [USAN:INN:BAN]
- 3-{[(2-{[(4-Carbamimidoylphenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl](pyridin-2-yl)amino}propanoic acid
- NCGC00346575-01
- BCP06664
- CHEBI:70752
- BIBR 953,Dabigatran, Pradaxa
- D5902
- Q419345
- b-Alanine,N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-
- 3-[2-[[(4-Carbamimidoylphenyl)amino]methyl]-1-methyl-N-(2-pyridyl)benzimidazole-5-carboxamido]propanoic Acid
- SY030371
- 3-(((2-(((4-Carbamimidoylphenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)(pyridin-2-yl)amino)propanoic acid
- A815190
- FT-0665441
- BETA-ALANINE, N-[[2-[[[4-(AMINOIMINOMETHYL)PHENYL]AMINO]METHYL]-1-METHYL-1H-BENZIMIDAZOL-5-YL]CARBONYL]-N-2-PYRIDINYL-
- CHEMBL48361
- AC-25299
- N-((2-(((4-(aminoiminomethyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-beta-alanine
- SB20292
- AS-11488
- N-((2-((p-Amidinoanilino)methyl)-1-methyl-5-benzimidazolyl)carbonyl)-N-2-pyridyl-beta-alanine
- Dabigatran [INN]
- DABIGATRAN [WHO-DD]
- DTXCID4097910
- Z2681891234
- Epitope ID:186729
- DABIGATRAN [VANDF]
- 1-Methyl-2-[(4-amidinophenyl)aminomethyl]benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-hydroxycarbonylethyl)amide
- DABIGATRAN [USAN]
- DABIGATRAN [MART.]
- DABIGATRAN [MI]
- Q-102529
- s2196
- AKOS005266720
- beta-Alanine, N-((2-(((4-(aminoiminomethyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-
- D09707
- beta-Alanine, N-((2-(((4-(aminoiminomethyl)phenyl)amino)methyl)-1- methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-
- HY-10163
- DTXSID50175419
- AB01274802-01
- Pradaxa (dabigatran)
- MFCD09837830
- AM81238
- 3-[1-(2-{[(4-carbamimidoylphenyl)amino]methyl}-1-methyl-1H-1,3-benzodiazol-5-yl)-N-(pyridin-2-yl)formamido]propanoic acid
- DB14726
- N-((2-((P-AMIDINOANILINO)METHYL)-1-METHYL-5-BENZIMIDAZOLYL)CARBONYL)-N-2-PYRIDYL-.BETA.-ALANINE
- DABIGATRAN (MART.)
- NCGC00346575-06
- FT-0648482
- 3-[[2-[[(4-carbamimidoylphenyl)amino]methyl]-1-methyl-benzimidazol-5-yl]carbonyl-pyridin-2-yl-amino]propanoic acid
- C21556
- 3-[[2-[[(4-carbamimidoylphenyl)amino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
- BIBR 953 (Dabigatran etexilate, Pradaxa)
- .BETA.-ALANINE, N-((2-(((4-(AMINOIMINOMETHYL)PHENYL)AMINO)METHYL)-1-METHYL-1H-BENZIMIDAZOL-5-YL)CARBONYL)-N-2-PYRIDINYL-
- BRD-K38168441-001-04-5
- STL450902
- BIBR 953(Dabigatran)?
- BRD-K38168441-001-02-9
- BRD-K38168441-001-03-7
- +Expand
-
- MFCD09837830
- YBSJFWOBGCMAKL-UHFFFAOYSA-N
- InChI=1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)
- N=C(N)C(C=C1)=CC=C1NCC2=NC3=CC(C(N(CCC(O)=O)C4=NC=CC=C4)=O)=CC=C3N2C
Computed Properties
- 471.201888g/mol
- 0
- 1.7
- 4
- 7
- 9
- 471.201888g/mol
- 471.201888g/mol
- 150Ų
- 35
- 757
- 0
- 0
- 0
- 0
- 0
- 1
Experimental Properties
- pKa1 = 1.82 (pyridine); pKa2 = 3.18 (imidazole); pKa3 = 4.28 (carboxylic acid); pKa4 = 11.52 (amine) (est)
- 3.85900
- 150.22000
- 1.694
- 797.1±70.0 °C at 760 mmHg
- 268-272°C
- 0.0±2.9 mmHg at 25°C
- 435.9±35.7 °C
- 生物体外In Vitro:0.1 M HCL : 12.5 mg/mL(26.51 mM;Need ultrasonic)H2O : < 0.1 mg/mL(insoluble)DMSO溶解度< 1 mg/mL(insoluble or slightly soluble)
- Solid powder, power
- 1.4±0.1 g/cm3
Dabigatran Price
Dabigatran Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:211914-51-1)
A LA DING
anhua.mao@aladdin-e.com
NAN JING HAO LV Biotechnology Co., Ltd.
Audited Supplier
(CAS:211914-51-1)
LI YE
15705591592
3004207588@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:211914-51-1)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:211914-51-1)
XU NV SHI
15221998634
1986399151@qq.com
Dabigatran Related Literature
-
Fatma Amrani,Philippe-Henri Secrétan,Hassane Sadou-Yayé,Caroline Aymes-Chodur,Mélisande Bernard,Audrey Solgadi,Najet Yagoubi,Bernard Do RSC Adv. 2015 5 45068
-
Parag Roy,Animesh Ghosh CrystEngComm 2020 22 6958
-
Raquel M. Bernardi,Felipe B. D'Avila,Vítor Todeschini,Pedro E. Fr?ehlich,Ana M. Bergold Anal. Methods 2013 5 4777
-
Milan Remko,Ria Broer,Anna Remková RSC Adv. 2014 4 8072
-
Frank Roschangar,Yanyan Zhou,David J. C. Constable,Juan Colberg,David P. Dickson,Peter J. Dunn,Martin D. Eastgate,Fabrice Gallou,John D. Hayler,Stefan G. Koenig,Michael E. Kopach,David K. Leahy,Ingrid Mergelsberg,Ulrich Scholz,Austin G. Smith,Manuel Henry,Jason Mulder,J?rg Brandenburg,Juan R. Dehli,Daniel R. Fandrick,Keith R. Fandrick,Frieder Gnad-Badouin,Georg Zerban,Klaus Groll,Paul T. Anastas,Roger A. Sheldon,Chris H. Senanayake Green Chem. 2018 20 2206
-
Ju-Yi Mao,Binesh Unnikrishnan,Han-Wei Chu,Scott G. Harroun,Yet-Ran Chen,An-Tai Wu,Huan-Tsung Chang,Han-Jia Lin,Chih-Ching Huang Biomater. Sci. 2021 9 4679
-
K. Abrahamsson,P. Andersson,J. Bergman,U. Bredberg,J. Br?nalt,A.-C. Egnell,U. Eriksson,D. Gustafsson,K.-J. Hoffman,S. Nielsen,I. Nilsson,S. Pehrsson,M. O. Polla,T. Skjaeret,M. Strimfors,C. Wern,M. ?lweg?rd-Halvarsson,Y. ?rtengren Med. Chem. Commun. 2016 7 272
-
Xuanmiao Zhang,Mei Hu,Guangfei Wei,Mengdi Jia,Tao Gong,Ji Liu RSC Adv. 2017 7 56594
-
Chun-Lei Li,Ming-Hui Dong,Yu-Jie Ren,Li-Hua Li RSC Adv. 2015 5 23737
-
Sohini Chakraborti,Sneha Bheemireddy,Narayanaswamy Srinivasan Mol. Omics 2020 16 474
211914-51-1 (Dabigatran) Related Products
- 1246817-44-6(Dabigatran-d3)
- 159506-80-6(1H-Pyrrole-2-carboxamide,4-[[[4-[(3-amino-1-oxopropyl)amino]-1-methyl-1H-pyrrol-2-yl]carbonyl]amino]-N-[5-[[[3-[(9-methoxy-5,11-dimethyl-6H-pyrido[4,3-b]carbazol-1-yl)amino]propyl]amino]carbonyl]-1-methyl-1H-pyrrol-3-yl]-1-methyl-)
- 115398-74-8(1H-Isoindole-1,3(2H)-dione,2-[[1-(1-piperidinylmethyl)-1H-benzimidazol-2-yl]methyl]-)
- 115398-81-7(1H-Isoindole-1,3(2H)-dione,2-[[1-[[bis(2-hydroxyethyl)amino]methyl]-1H-benzimidazol-2-yl]methyl]-)
- 139482-11-4(4H-Imidazo[4,5-c][1,8]naphthyridin-4-one,5-butyl-1,5-dihydro-1-methyl-)
- 115398-77-1(1H-Isoindole-1,3(2H)-dione,2-[[1-[(4-phenyl-1-piperazinyl)methyl]-1H-benzimidazol-2-yl]methyl]-)
- 152551-17-2(Benzamide,N-methyl-4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)-N-[3-methyl-1-[(2-pyridinylamino)carbonyl]butyl]-,(S)- (9CI))
- 115398-80-6(1H-Isoindole-1,3(2H)-dione,2-[[1-[(diethylamino)methyl]-1H-benzimidazol-2-yl]methyl]-)
- 211915-06-9(Dabigatran etexilate)
- 211915-84-3(CID 11627749)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:211914-51-1)Dabigatran
99%
5g
405.0